Cas no 2137618-78-9 (4H-1,2,4-Triazole-3-carboxaldehyde, 4-[1-(phenylmethyl)-4-piperidinyl]-)

• Product Name: 4H-1,2,4-Triazole-3-carboxaldehyde, 4-[1-(phenylmethyl)-4-piperidinyl]-
• CAS No: 2137618-78-9
• MF: C₁₅H₁₈N₄O
• MW: 270.329622745514
• CID: 5286819
• Update Time: 2025-06-08

4H-1,2,4-Triazole-3-carboxaldehyde, 4-[1-(phenylmethyl)-4-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-3-carboxaldehyde, 4-[1-(phenylmethyl)-4-piperidinyl]-

• Inchi： 1S/C15H18N4O/c20-11-15-17-16-12-19(15)14-6-8-18(9-7-14)10-13-4-2-1-3-5-13/h1-5,11-12,14H,6-10H2
• InChI Key： CVCYYFLDRSTEKF-UHFFFAOYSA-N
• SMILES： N1=CN(C2CCN(CC3=CC=CC=C3)CC2)C(C=O)=N1

Additional information on 4H-1,2,4-Triazole-3-carboxaldehyde, 4-[1-(phenylmethyl)-4-piperidinyl]-

Professional Introduction to Compound with CAS No. 2137618-78-9 and Product Name: 4H-1,2,4-Triazole-3-carboxaldehyde, 4-[1-(phenylmethyl)-4-piperidinyl]

The compound with the CAS number 2137618-78-9 and the product name 4H-1,2,4-Triazole-3-carboxaldehyde, 4-[1-(phenylmethyl)-4-piperidinyl] represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the triazole class of heterocyclic compounds, which have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural motif of this compound incorporates a 4H-1,2,4-triazole core, which is well-known for its role in various pharmacophores, particularly in antifungal and antiviral agents.

The aldehyde functionality at the 3-position of the triazole ring (Triazole-3-carboxaldehyde) enhances the compound's reactivity, making it a valuable intermediate in synthetic chemistry. Furthermore, the presence of a phenylmethyl (benzyl) group at the 4-position and a piperidine moiety at the 4'-position introduces additional pharmacological relevance. Piperidine derivatives are frequently employed in drug design due to their ability to modulate biological pathways effectively. The combination of these structural elements suggests that this compound may exhibit multifaceted biological activities, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of such compounds with biological targets with greater accuracy. The Triazole-3-carboxaldehyde moiety is particularly interesting as it can participate in hydrogen bonding and π-stacking interactions with biological receptors. These interactions are crucial for determining the compound's affinity and selectivity. The phenylmethyl-piperidine substituent is expected to contribute to hydrophobic interactions and may influence the compound's solubility and metabolic stability.

In the context of current pharmaceutical research, there is a growing interest in developing novel therapeutic agents with improved efficacy and reduced side effects. The Triazole scaffold has been extensively studied for its antimicrobial properties, particularly against drug-resistant strains of bacteria and fungi. The aldehyde group in this compound provides a versatile handle for further derivatization, allowing chemists to explore new analogs with tailored biological profiles. This flexibility is essential for optimizing drug candidates during the lead optimization phase.

Moreover, the integration of piperidine into the molecular structure aligns with trends in modern drug discovery, where this moiety is often found in approved drugs due to its favorable pharmacokinetic properties. Piperidine derivatives are known for their ability to enhance oral bioavailability and prolong systemic exposure. The specific arrangement of atoms in this compound may thus contribute to its pharmacological profile by influencing receptor binding affinity and metabolic clearance rates.

Recent studies have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The Triazole-3-carboxaldehyde core serves as a versatile building block that can be modified to target various disease pathways. For instance, modifications at the 5-position of the triazole ring have been shown to alter binding interactions with enzymes such as kinases and phosphodiesterases. Similarly, variations at the 4-position can influence interactions with G-protein coupled receptors (GPCRs). These insights underscore the potential of this compound as a scaffold for developing novel therapeutics.

The synthesis of 4H-1,2,4-Triazole-3-carboxaldehyde, 4-[1-(phenylmethyl)-4-piperidinyl] involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed coupling reactions and asymmetric transformations, have been employed to achieve high yields and enantiopurity where necessary. These techniques are essential for producing compounds suitable for preclinical evaluation without compromising structural integrity or functional group compatibility.

In conclusion, this compound represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential biological activities. The combination of a Triazole-3-carboxaldehyde core with a phenylmethyl-piperidine substituent offers a rich platform for further exploration. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in drug discovery efforts aimed at addressing global health challenges.